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Compound of Interest

Compound Name: Butyl isobutyrate

Cat. No.: B1265439

This technical guide provides a comprehensive overview of butyl isobutyrate, also known by
its IUPAC name, butyl 2-methylpropanoate.[1] Its CAS number is 97-87-0.[1] This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical properties, synthesis, and applications.

Physicochemical Properties

Butyl isobutyrate is a colorless liquid with a characteristic fresh, fruity aroma reminiscent of
apple and banana, and a sweet, pineapple-like taste.[2] It is almost insoluble in water but
miscible with alcohol and oils.[2]

Table 1: Physical and Chemical Properties of Butyl Isobutyrate
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Property Value Reference
CAS Number 97-87-0 [1]1[3][4]
IUPAC Name butyl 2-methylpropanoate [1][5]
Molecular Formula C8H1602 [11[2]
Molecular Weight 144.21 g/mol [1112]
Boiling Point 155-156 °C [2][6]
Melting Point -88.07 °C (estimate) [21[7]
Density 0.862 g/mL at 25 °C [2][6]
Refractive Index n20/D 1.401 [2][6]

Flash Point 110 °F (43.3 °C) [2][8]

. Insoluble in water; miscible
Solubility _ _ (2]
with alcohol and oils.

Vapor Pressure 4.33 mm Hg at 25 °C [9]
LogP 2.65 [2]
Odor Threshold 0.022 ppm [2]

Synthesis of Butyl Isobutyrate

The primary method for synthesizing butyl isobutyrate is through the Fischer-Speier
esterification of isobutyric acid with n-butanol.[2][10] This reaction is typically catalyzed by a
strong acid, such as sulfuric acid.[2] The equilibrium of the reaction can be shifted toward the
product by removing the water formed during the reaction.[10]

Materials:
e |sobutyric acid
e n-Butanol

o Concentrated sulfuric acid (catalyst)
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» Benzene (optional, for azeotropic removal of water)
e Sodium bicarbonate solution (for neutralization)

e Anhydrous magnesium sulfate (for drying)
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine
isobutyric acid and a molar excess of n-butanol.[2][10]

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.[2]

e Heat the mixture to reflux. If using benzene, water will be removed azeotropically and
collected in the Dean-Stark trap.[2]

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the esterification.

e Cool the reaction mixture to room temperature.

o Wash the mixture with water and then with a sodium bicarbonate solution to neutralize the
acidic catalyst.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.
o Purify the crude butyl isobutyrate by fractional distillation to obtain the final product.[11]

Below is a diagram illustrating the workflow for the synthesis of butyl isobutyrate via Fischer-
Speier esterification.
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Workflow for Butyl Isobutyrate Synthesis
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Caption: Synthesis of Butyl Isobutyrate via Fischer-Speier Esterification.

Applications in Research and Development

While primarily used in the flavor and fragrance industries, butyl isobutyrate also finds
applications in scientific research and development.[3][6] It can be used as a solvent in various
formulations, including coatings, adhesives, and inks.[3] In the context of drug development,
esters like butyl isobutyrate can be used in synthesis as intermediates or as part of
formulation studies.[3][5] It is also noted as a volatile flavor compound in Chardonnay musts,
indicating its presence and potential role in fermentation and food science research.[7]

Safety and Toxicology

Butyl isobutyrate is considered to have low toxicity.[12] However, it is a flammable liquid and
can cause skin and eye irritation.[3][12] Proper handling and storage procedures are
necessary.

Table 2: Safety and Hazard Information for Butyl Isobutyrate
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Hazard Information Details Reference

) GHSO02 (Flammable), GHS07
GHS Pictograms ] [2]
(Irritant)

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H319 (Causes
Hazard Statements ) o [2]
serious eye irritation), H335
(May cause respiratory

irritation)

P210 (Keep away from

heat/sparks/open flames/hot

surfaces), P261 (Avoid

breathing

dust/fume/gas/mist/vapors/spr
Precautionary Statements ay), P305+P351+P338 (IF IN [2][11]

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

) ) Splash goggles, lab coat or
Personal Protective Equipment ; [12]
synthetic apron, gloves.

Store in a cool, dry, well-
ventilated area away from

Storage _ , [11]
incompatible substances and

sources of ignition.

Acute Oral LD50 (Rat) >5000 mg/kg [12]

Acute Dermal LD50 (Rabbit) >5000 mg/kg [12]

For detailed safety information, always refer to the substance's Safety Data Sheet (SDS).[12]
[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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